Cas no 26818-07-5 (1-bromohexan-2-one)

• Product Name: 1-bromohexan-2-one
• CAS No: 26818-07-5
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• CID: 1431028
• PubChem ID: 12431733
• Update Time: 2025-04-20

1-bromohexan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 1-bromo-
• 1-Brom-hexan-2-on
• 1-bromo-2-hexanone
• 1-bromohexan-2-one
• 1-bromo-hexan-2-one
• 1-bromohexanone
• Brommethyl-butyl-keton
• YMIISQFLRUQIIW-UHFFFAOYSA-N
• AKOS017529133
• EN300-142534
• SCHEMBL976182
• BBA81807
• 26818-07-5
• 1-bromo 2-hexanone
• 1-bromo2-hexanone

• Inchi： 1S/C6H11BrO/c1-2-3-4-6(8)5-7/h2-5H2,1H3
• InChI Key： YMIISQFLRUQIIW-UHFFFAOYSA-N
• SMILES： BrCC(CCCC)=O

Computed Properties

• Exact Mass: 177.99900
• Monoisotopic Mass: 177.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.14060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones